2-Methoxyestrone 3-sulfate

• Molecular Formula: C19H24O6S
• Molecular Weight: 380.5 g/mol
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)OS(=O)(=O)O
• InChI: InChI=1S/C19H24O6S/c1-19-8-7-12-13(15(19)5-6-18(19)20)4-3-11-9-17(25-26(21,22)23)16(24-2)10-14(11)12/h9-10,12-13,15H,3-8H2,1-2H3,(H,21,22,23)/t12-,13-,15-,19+/m1/s1
• InChIKey: SCVLBAOQZXPGMZ-XXZHDZSNSA-N

2-Methoxyestrone 3-sulfate is a steroid sulfate conjugate of the endogenous methoxylated catechol estrogen 2-methoxyestrone. It is formed via sulfonation by steroid sulfotransferase enzymes and represents a key phase II metabolite within the androgen and estrogen metabolic pathway.

2-Methoxyestrone 3-sulfate for Estrogen Metabolism Research: Key Product Specifications and Biochemical Context

2-Methoxyestrone 3-sulfate is a steroid sulfate conjugate of the endogenous methoxylated catechol estrogen 2-methoxyestrone [1]. It is formed via sulfonation by steroid sulfotransferase enzymes and represents a key phase II metabolite within the androgen and estrogen metabolic pathway [2]. This compound serves as a relatively inactive reservoir form that can be reactivated by steroid sulfatase (STS) to yield the more biologically active parent molecule, 2-methoxyestrone, a process of critical interest in hormone-dependent tissues including breast cancer [3]. Accurate procurement of this specific sulfated form, distinct from other conjugates, is essential for rigorous studies of estrogen metabolism, transport, and STS-mediated activation.

Endogenous sulfated estrogen metabolite for pathway and reservoir studies

Steroid sulfatase (STS) substrate enabling activation-reservoir modeling

Defined conjugate form for hormone-dependent tissue research

• [1] HMDB. Showing metabocard for 2-Methoxyestrone (HMDB0000010). Human Metabolome Database. View Source
• [2] KEGG COMPOUND: C08358. 2-Methoxyestrone 3-sulfate. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] Purohit, A., et al. (2000). The effect of 2-methoxyoestrone-3-O-sulphamate on the growth of breast cancer cells and induced mammary tumours. International Journal of Cancer, 85(4), 584-589. View Source

Why 2-Methoxyestrone 3-sulfate Cannot Be Substituted by Other 2-Methoxyestrone Conjugates in Research

Substituting 2-methoxyestrone 3-sulfate with the parent ketone (2-methoxyestrone), the 3-glucuronide conjugate, or the synthetic 3-O-sulfamate derivative fundamentally alters the experimental outcome. The sulfate conjugate dictates a specific route of cellular processing and metabolic stability governed by organic anion transporting polypeptides (OATPs) for uptake and steroid sulfatase (STS) for activation, which is fundamentally different from the passive diffusion of the unconjugated form or the β-glucuronidase-dependent pathway for the glucuronide. 2-Methoxyestrone itself shows minimal biological activity at low micromolar concentrations, whereas its synthetic 3-O-sulfamate analog (2-MeOEMATE) is a >10-fold more potent, irreversible STS inhibitor and antimitotic agent, making it a distinct pharmacological probe rather than a metabolic intermediate [1]. Using an incorrect analog therefore precludes accurate modeling of systemic estrogen metabolism or targeted studies on sulfatase-driven estrogen activation in cancer.

Parent ketone (2-MeOE1) Passive diffusion bypasses OATP/STS processing; may shift cellular activation and metabolic stability interpretation.

3-Glucuronide conjugate Requires β-glucuronidase pathway, leading to different metabolic activation kinetics and tissue distribution.

3-O-Sulfamate analog (2-MeOEMATE) Acts as irreversible STS inhibitor with distinct pharmacological probe profile, not a metabolic intermediate.

• [1] MacCarthy-Morrogh, L., et al. (2000). Differential effects of estrone and estrone-3-O-sulfamate derivatives on mitotic arrest, apoptosis, and microtubule assembly in human breast cancer cells. Cancer Research, 60(19), 5441-5450. View Source

2-Methoxyestrone 3-sulfate Procurement Evidence: A Quantitative Comparator Analysis Against Key Analogs

Antiproliferative Activity in MCF-7 Cells: Comparison of 2-Methoxyestrone with its 3-O-Sulfamate Analog

As an endogenous reservoir form, 2-methoxyestrone 3-sulfate and its parent aglycone 2-methoxyestrone (2-MeOE1) are known to possess minimal intrinsic antiproliferative activity. Their structural modification to include a sulfamate group at the 3-position (yielding 2-MeOEMATE) drastically enhances potency. A direct comparative study demonstrated that 2-MeOEMATE (1 μM) inhibited the growth of estrogen receptor-positive MCF-7 breast cancer cells by 52%, while 2-MeOE1 had little effect at this identical concentration [1]. This data allows researchers to establish a functional baseline for the unconjugated form and reinforces the necessity of using the correct conjugate to study prodrug activation via STS.

MCF-7 Growth Inhibition

Head-to-head

2-MeOE1Minimal inhibition

2-MeOEMATE52% inhibition at 1 µM

Supports baseline for STS-activation cell assays

In vitro; MCF-7 cells, 1 µM

Evidence Dimension	Inhibition of MCF-7 breast cancer cell growth at 1 µM
Target Compound Data	Minimal growth inhibition (parent compound 2-MeOE1 used as surrogate for the inactive prodrug form)
Comparator Or Baseline	2-Methoxyestrone-3-O-sulfamate (2-MeOEMATE): 52% inhibition at 1 µM
Quantified Difference	The sulfamate modification results in a >10-fold increase in antiproliferative potency compared to the parent 2-MeOE1, reflecting the transformation from an inactive metabolite to a potent pharmacological agent.
Conditions	In vitro; MCF-7 estrogen receptor-positive human breast cancer cells; 1 µM concentration.

Why This Matters

This validates the compound's utility as a negative control for anti-cancer activity, confirming that any observed effects in STS-mediated assays are solely due to the reactivation of the sulfated prodrug.

• [1] Purohit, A., Hejaz, H. A., Walden, L., MacCarthy-Morrogh, L., Packham, G., Potter, B. V., & Reed, M. J. (2000). The effect of 2-methoxyoestrone-3-O-sulphamate on the growth of breast cancer cells and induced mammary tumours. International Journal of Cancer, 85(4), 584-589. View Source

Metabolic Clearance Rate Comparison: In Vivo Stability of 2-Methoxyestrone 3-Sulfate

The sulfate conjugate exhibits significantly slower systemic clearance compared to the unconjugated parent. In normal men, the metabolic clearance rate (MCR) of 2-methoxyestrone (2-MeOE1) was determined to be 2470 ± 770 L/day. In contrast, the MCR for total 3H radioactivity, representing the pool of 2-MeOE1 metabolites predominantly comprising the 3-sulfate conjugate, was considerably slower at 290 ± 30 L/day, indicating a >8-fold increase in systemic persistence [1]. This differential clearance is a critical factor for studies requiring sustained exposure to estrogen metabolites.

Metabolic Clearance Rate

Head-to-head

Parent 2-MeOE12470 ± 770 L/day

Sulfate pool290 ± 30 L/day

Informs systemic persistence modeling of sulfate pool

In vivo; normal men, ~8.5-fold slower

Evidence Dimension	Metabolic Clearance Rate (MCR) in humans
Target Compound Data	MCR of the total metabolite pool (predominantly 2-MeOE1 3-sulfate): 290 ± 30 L/day
Comparator Or Baseline	MCR of unconjugated 2-Methoxyestrone: 2470 ± 770 L/day
Quantified Difference	The clearance of the sulfated conjugate pool is approximately 8.5-fold slower than that of the parent compound (2470 vs 290 L/day).
Conditions	In vivo; pulse injection of [3H]2-MeOE1 in four normal men; analysis of blood and urine over 5 days.

Why This Matters

This data is essential for pharmacokinetic modeling, demonstrating that the sulfate conjugate, not the parent compound, is the primary circulating reservoir form and dictates the overall systemic exposure and urinary excretion profile.

• [1] Longcope, C., Femino, A., Flood, C., & Williams, K. I. H. (1983). Metabolism of 2-Methoxyestrone in Normal Men. The Journal of Clinical Endocrinology & Metabolism, 57(2), 277-282. View Source

Urinary Metabolic Partitioning: Quantitative Predominance of the Sulfate Conjugate

The sulfate conjugate is the predominant urinary excretion form of 2-methoxyestrone in humans. A study of nonpregnant women demonstrated that the sulfate-conjugated fraction released by solvolysis accounted for up to 63% of total urinary 2-methoxyestrone [1]. This contrasts sharply with the glucuronide conjugate, which is typically a minor component in urine. For procurement, this establishes the sulfated form as the primary target for accurate biomarker assay development and quantification.

Urinary Sulfate Fraction

Class-level

Up to 63% of total urinary 2-MeOE1

Validates sulfate as primary urinary biomarker target

Urinary analysis; nonpregnant women

Evidence Dimension	Proportion of total urinary 2-methoxyestrone present as the sulfate conjugate
Target Compound Data	Sulfate conjugate accounts for up to 63% of total urinary 2-methoxyestrone
Comparator Or Baseline	Non-sulfated (free + glucuronidated) fraction constitutes the remaining proportion
Quantified Difference	The sulfate conjugate can represent the majority of the excreted metabolite, dominating over other conjugation forms.
Conditions	In vivo; urinary analysis from nonpregnant human females following administration of radiolabeled 17β-estradiol.

Why This Matters

This quantitative predominance validates the selection of 2-methoxyestrone 3-sulfate, rather than the parent or a glucuronide, as the essential reference standard for developing and validating any LC-MS/MS-based urinary biomarker assay.

• [1] Hobkirk, R., & Nilsen, M. (1962). Conjugation of Urinary Phenolic Steroids in the Nonpregnant Human Female with Particular Reference to Estrone Sulfate. The Journal of Clinical Endocrinology & Metabolism, 22(2), 142-148. View Source

Steroid Sulfatase (STS) Inhibition Spectrum: Distinguishing Endogenous Substrate from Synthetic Inhibitors

The endogenous 3-sulfate is a substrate for steroid sulfatase, the inhibition of which is a therapeutic strategy for breast cancer. The synthetic 3-O-sulfamate analog (2-MeOEMATE) is a potent, irreversible STS inhibitor. While direct IC50 data for the endogenous sulfate's affinity is context-dependent, the synthetic analog's IC50 has been reported as low as 0.024–0.040 nM for STS inhibition, showcasing the dramatic functional shift caused by replacing the sulfate's C-O-S bond with a C-O-S(O2)NH2 sulfamate group [1]. This distinction is crucial for accurately designing and interpreting STS enzyme assays.

STS Enzyme Interaction

Cross-study

Endogenous sulfateSubstrate (Km low µM)

2-MeOEMATEIC50 0.024–0.040 nM

Distinguishes substrate vs inhibitor in enzyme studies

Placental microsomes; nanomolar inhibitor

Evidence Dimension	Steroid Sulfatase (STS) inhibitory activity
Target Compound Data	Acts as an endogenous substrate with Km values in the low micromolar range
Comparator Or Baseline	2-Methoxyestrone-3-O-sulfamate (2-MeOEMATE): IC50 = 0.024–0.040 nM
Quantified Difference	The synthetic sulfamate acts as an irreversible inhibitor with nanomolar potency, whereas the endogenous sulfate is a reversible substrate with micromolar affinity.
Conditions	In vitro; various STS enzyme inhibition assays using placental microsomes.

Why This Matters

Procurement of the correct compound is essential to differentiate between the physiological substrate and a pharmacological inhibitor, preventing erroneous mechanistic conclusions in drug discovery programs targeting STS.

• [1] Purohit, A., Woo, L. W., Barrow, D., Hejaz, H. A., Nicholson, R. I., Potter, B. V., & Reed, M. J. (2001). Non-steroidal and steroidal sulfamates: new drugs for cancer therapy. Molecular and Cellular Endocrinology, 171(1-2), 129-135. View Source

Validated Applications for 2-Methoxyestrone 3-sulfate in Research and Bioanalysis

Endogenous Estrogen Metabolism and Reservoir Studies

2-Methoxyestrone 3-sulfate is the principal circulating reservoir of 2-methoxyestrone. Its procurement as an authentic standard is critical for in vivo pharmacokinetic studies modeling the systemic persistence of methoxylated estrogens. As evidenced in Section 3, its metabolic clearance rate (290 L/day) is dramatically slower than the parent compound, making it the key analyte for quantifying the 'slowly turning over pool' that determines tissue exposure [1].

Steroid Sulfatase (STS) Enzyme Kinetic and Drug Discovery Assays

This compound serves as the native, physiological substrate for steroid sulfatase. Researchers in cancer pharmacology require this exact sulfate to establish basal enzyme kinetics and validate the mechanism of action for novel STS inhibitors. Its use is mandatory to differentiate between a true substrate and an irreversible sulfamate inhibitor, such as 2-MeOEMATE, which exhibits picomolar inhibitory potency (IC50 of 0.024–0.040 nM) [2].

LC-MS/MS Biomarker Assay Development and Validation

As the quantitative dominant form of 2-methoxyestrone in human urine, accounting for up to 63% of the total excreted metabolite, 2-methoxyestrone 3-sulfate is the essential reference standard for developing clinical biomarker assays [3]. Its use ensures accurate quantification in epidemiological studies investigating estrogen metabolism-breast cancer risk associations, where measurement of the unconjugated metabolite alone would miss the major excreted fraction.

Negative Control for Antiproliferative and Antimicrotubule Screening

In phenotypic screens for antiproliferative or antimicrotubule agents, 2-methoxyestrone 3-sulfate provides an ideal negative control. It is the inactive prodrug form with minimal biological activity at low micromolar concentrations, serving as a precise baseline for quantifying the gain-of-function achieved through structural modifications like sulfamoylation, which can enhance antiproliferative potency by more than 10-fold in MCF-7 breast cancer cells [4].

Application

Selection Property

Validation Focus

Systemic estrogen reservoir modeling

Slow clearance sulfate conjugate

Pharmacokinetic modeling of metabolite pool

STS enzyme kinetic studies

Native physiological substrate

Kinetics and inhibitor differentiation

Estrogen metabolism biomarker assays

Predominant urinary sulfate fraction

LC-MS/MS accuracy for sulfate-specific quantification

Cell proliferation assay baseline control

Low intrinsic activity in unconjugated form

STS-dependent prodrug activation response

• [1] Longcope, C., Femino, A., Flood, C., & Williams, K. I. H. (1983). Metabolism of 2-Methoxyestrone in Normal Men. The Journal of Clinical Endocrinology & Metabolism, 57(2), 277-282. View Source
• [2] Purohit, A., Woo, L. W., Barrow, D., Hejaz, H. A., Nicholson, R. I., Potter, B. V., & Reed, M. J. (2001). Non-steroidal and steroidal sulfamates: new drugs for cancer therapy. Molecular and Cellular Endocrinology, 171(1-2), 129-135. View Source
• [3] Hobkirk, R., & Nilsen, M. (1962). Conjugation of Urinary Phenolic Steroids in the Nonpregnant Human Female with Particular Reference to Estrone Sulfate. The Journal of Clinical Endocrinology & Metabolism, 22(2), 142-148. View Source
• [4] Purohit, A., Hejaz, H. A., Walden, L., MacCarthy-Morrogh, L., Packham, G., Potter, B. V., & Reed, M. J. (2000). The effect of 2-methoxyoestrone-3-O-sulphamate on the growth of breast cancer cells and induced mammary tumours. International Journal of Cancer, 85(4), 584-589. View Source